2-Ethoxy-4-[2-[[1-[2-(3-hydroxy-3-O-methoxymethyl-1-piperidinyl)phenyl]-3-methylbutyl]amino]-2-oxoethyl]benzoic Acid Ethyl Ester

Specification

• Molecular Formula: C31H44N2O6
• Molecular Weight: 540.7 g/mol
• IUPAC Name: ethyl 2-ethoxy-4-[2-[[1-[2-[3-(methoxymethoxy)piperidin-1-yl]phenyl]-3-methylbutyl]amino]-2-oxoethyl]benzoate
• Standard InChI: InChI=1S/C31H44N2O6/c1-6-37-29-18-23(14-15-26(29)31(35)38-7-2)19-30(34)32-27(17-22(3)4)25-12-8-9-13-28(25)33-16-10-11-24(20-33)39-21-36-5/h8-9,12-15,18,22,24,27H,6-7,10-11,16-17,19-21H2,1-5H3,(H,32,34)
• Standard InChI Key: SGGIFJXVFAMIEC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CC(=O)NC(CC(C)C)C2=CC=CC=C2N3CCCC(C3)OCOC)C(=O)OCC

Introduction

Chemical Identity and Structural Characteristics

Table 1: Comparative Structural Features of Related Compounds

Property	This Compound	Repaglinide Ethyl Ester	Simplified Analog
Molecular Formula	C31H44N2O6	C29H40N2O4	C27H36N2O4
Molecular Weight (g/mol)	540.7	480.64	452.6
Key Substituents	Methoxymethyl-hydroxy piperidine	Unmodified piperidine	Piperidin-1-ylphenyl group
Pharmacological Role	Repaglinide metabolite	Synthetic intermediate	Structural analog

The compound’s stereochemistry, particularly the configuration at the piperidinyl and benzyl positions, critically influences its biological activity. The presence of the 3-O-methoxymethyl group enhances metabolic stability compared to simpler analogs.

Synthesis and Optimization Strategies

Multi-Step Organic Synthesis

The synthesis involves sequential reactions to assemble its complex architecture:

• Piperidine Ring Formation: Cyclization of appropriate amines and carbonyl precursors under acidic conditions yields the 3-hydroxy-3-O-methoxymethyl-piperidine subunit.

• Amide Coupling: Reaction of the piperidine intermediate with 3-methylbutylamine derivatives using carbodiimide-based coupling agents (e.g., EDC/HOBt) forms the central amide bond.

• Esterification: Final ethyl esterification of the benzoic acid moiety is achieved via Fischer esterification or alcoholysis.

Table 2: Critical Reaction Conditions

Step	Reagents/Conditions	Yield Optimization Factors
Piperidine Synthesis	H2SO4 catalysis, 80–100°C, toluene solvent	Control of ring size and stereochemistry
Amide Bond Formation	EDC, HOBt, DMF, 0°C → RT	Prevention of racemization
Esterification	Ethanol, H2SO4, reflux	Acid concentration and reaction time

Side reactions, such as epimerization at the amide center or hydrolysis of the methoxymethyl group, necessitate stringent temperature and pH control. Chromatographic purification (e.g., silica gel, HPLC) ensures >95% purity for pharmacological studies.

Mechanism of Action and Pharmacological Relevance

Relationship to Repaglinide’s Activity

As a metabolite of Repaglinide, this compound shares mechanistic similarities with its parent drug. Repaglinide binds to sulfonylurea receptors (SUR1) on pancreatic β-cells, inhibiting ATP-sensitive potassium channels (KATP) and stimulating insulin secretion. The metabolite’s modifications alter its:

• Binding Affinity: The 3-O-methoxymethyl group may enhance SUR1 interaction by providing additional hydrogen-bonding sites.

• Metabolic Stability: Resistance to hepatic CYP3A4-mediated oxidation due to steric shielding of the piperidine ring.

Applications in Pharmaceutical Development

The compound serves as a reference standard in mass spectrometry-based assays to quantify Repaglinide metabolism in clinical samples. Its detection in plasma correlates with hepatic CYP2C8 and CYP3A4 activity, aiding personalized dosing regimens.

Patent Landscape and Therapeutic Innovations

Recent patents (e.g., EP3681504B1) disclose formulations combining Repaglinide with its metabolites to modulate pharmacokinetic profiles. Additionally, structural analogs of this compound are explored for:

• Dual PPAR-γ/SUR1 Agonism: Potential to address insulin resistance and β-cell dysfunction synergistically.

• Reduced Hypoglycemia Risk: Modified analogs with tissue-specific targeting minimize off-target KATP channel effects.